Cas no 57340-65-5 (TETRA-DECYLAMMONIUM HYDROXIDE)

• Product Name: TETRA-DECYLAMMONIUM HYDROXIDE
• CAS No: 57340-65-5
• MF: C₄₀H₈₅NO
• MW: 596.109013319016
• MDL: MFCD00059217
• CID: 946860
• PubChem ID: 57653256
• Update Time: 2025-10-28

TETRA-DECYLAMMONIUM HYDROXIDE Chemical and Physical Properties

Names and Identifiers

• TETRA-DECYLAMMONIUM HYDROXIDE
• tetrakis-decylazanium,hydroxide
• Tetra-N-Decylammonium Hydroxide
• Tetra-decylammonium hydroxide solution
• Tetrakis(decyl)aMMoniuM hydroxide solution
• tetrakisdecylammonium hydroxide

• MDL： MFCD00059217
• Inchi： 1S/C40H84N.H2O/c1-5-9-13-17-21-25-29-33-37-41(38-34-30-26-22-18-14-10-6-2,39-35-31-27-23-19-15-11-7-3)40-36-32-28-24-20-16-12-8-4;/h5-40H2,1-4H3;1H2/q+1;/p-1
• InChI Key： ZYSDERHSJJEJDS-UHFFFAOYSA-M
• SMILES： [OH-].[N+](CCCCCCCCCC)(CCCCCCCCCC)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 595.66300

Experimental Properties

• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• PSA: 23.06000
• LogP: 14.18920
• Color/Form: ~10% in methanol (T)

TETRA-DECYLAMMONIUM HYDROXIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H314-H370
• Warning Statement： P210-P260-P280-P301+P310+P330-P305+P351+P338-P370+P378
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-34-39/23/24/25
• Safety Instruction： 7-16-26-36/37/39-45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R11; R23/24/25; R34; R39/23/24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on TETRA-DECYLAMMONIUM HYDROXIDE

TETRA-DECYLAMMONIUM HYDROXIDE: A Comprehensive Overview

TETRA-DECYLAMMONIUM HYDROXIDE, also known by its CAS No. 57340-65-5, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, classified as a quaternary ammonium salt, exhibits unique chemical properties that make it invaluable in fields ranging from surfactant chemistry to catalysis and beyond.

The molecular structure of TETRA-DECYLAMMONIUM HYDROXIDE is characterized by a central nitrogen atom bonded to four long hydrocarbon chains (specifically, four dodecyl groups) and a hydroxide ion. This structure imparts the compound with amphiphilic properties, meaning it has both hydrophilic and hydrophobic regions. Such properties are crucial for its role as a surfactant, where it reduces surface tension between two immiscible liquids or between a liquid and a solid.

Recent studies have highlighted the potential of TETRA-DECYLAMMONIUM HYDROXIDE in advanced catalytic systems. Researchers have explored its ability to act as a phase-transfer catalyst, facilitating reactions between substances that are not typically soluble in the same medium. For instance, in the transesterification of vegetable oils to produce biodiesel, the compound has shown remarkable efficiency in enhancing reaction rates and yields.

In addition to its catalytic applications, TETRA-DECYLAMMONIUM HYDROXIDE has found niche uses in polymer science. Its role as a template for the synthesis of mesoporous materials has been documented in several recent publications. By acting as a structure-directing agent, the compound enables the creation of highly ordered porous structures with tunable pore sizes, which are valuable for applications such as drug delivery and catalysis.

The environmental impact of TETRA-DECYLAMMONIUM HYDROXIDE has also been a topic of interest in recent research. Studies have demonstrated that while the compound is biodegradable under certain conditions, its persistence in aquatic environments can vary depending on factors such as temperature and microbial activity. These findings underscore the importance of responsible usage and disposal practices to minimize ecological footprint.

Furthermore, advancements in analytical techniques have allowed for more precise characterization of TETRA-DECYLAMMONIUM HYDROXIDE's properties at the molecular level. Techniques such as X-ray diffraction and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its structural dynamics and interactions with other substances.

In summary, TETRA-DECYLAMMONIUM HYDROXIDE (CAS No. 57340-65-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in the development of advanced materials and sustainable chemical processes.